Cas no 827591-22-0 ((2,6-Dibromo-4-formyl-phenoxy)-acetonitrile)
827591-22-0 structure
Product name:(2,6-Dibromo-4-formyl-phenoxy)-acetonitrile
(2,6-Dibromo-4-formyl-phenoxy)-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- (2,6-Dibromo-4-formyl-phenoxy)-acetonitrile
- (2,6-DIBROMO-4-FORMYLPHENOXY)METHYL CYANIDE
- AKOS000312942
- (2,6-dibromo-4-formylphenoxy)acetonitrile
- 2-(2,6-dibromo-4-formylphenoxy)acetonitrile
- STK399825
- 827591-22-0
-
- Inchi： InChI=1S/C9H5Br2NO2/c10-7-3-6(5-13)4-8(11)9(7)14-2-1-12/h3-5H,2H2
- InChI Key： YYEKYDIOOMWFLN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 318.86665Da
- Monoisotopic Mass: 316.86870Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1Ų
- XLogP3: 2.5
(2,6-Dibromo-4-formyl-phenoxy)-acetonitrile Related Literature
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Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
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Dan-Dan Wang,Qiang Jin,Li-Wei Zou,Jie Hou,Xia Lv,Wei Lei,Hai-Ling Cheng,Guang-Bo Ge,Ling Yang Chem. Commun., 2016,52, 3183-3186
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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8. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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